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Compound of Interest

Compound Name: (1-Aminocyclohexyl)methanol

Cat. No.: B1268274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, and analysis of (1-Aminocyclohexyl)methanol, a valuable building

block in pharmaceutical and chemical research. This document is intended to serve as a

practical resource for scientists and professionals engaged in drug discovery and development.

Introduction
(1-Aminocyclohexyl)methanol (CAS No: 4313-56-8) and its hydrochloride salt (CAS No:

5460-68-4) are important bifunctional molecules incorporating both a primary amine and a

primary alcohol on a cyclohexane scaffold. This unique structural motif makes them useful

intermediates in the synthesis of a variety of compounds, including ligands for biological

targets, and as precursors for more complex molecular architectures.

Commercial Availability and Suppliers
(1-Aminocyclohexyl)methanol and its hydrochloride salt are commercially available from a

range of chemical suppliers. The products are typically offered in various purities and quantities

to suit different research and development needs. Below is a summary of representative

suppliers and their typical product specifications.

Table 1: Commercial Suppliers and Product Specifications for (1-Aminocyclohexyl)methanol
and its Hydrochloride Salt
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Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Physical
Form

Sigma-

Aldrich

(1-

Aminocycloh

exyl)methano

l

hydrochloride

5460-68-4 ≥95%[1][2]
100 mg, 250

mg, 1 g[1]
Solid[1][2]

Santa Cruz

Biotechnolog

y

(1-

aminocyclohe

xyl)methanol

4313-56-8
Research

Grade
Custom Not specified

Hoffman Fine

Chemicals

(1-

Aminocycloh

exyl)methano

l

4313-56-8 Not Specified Not Specified Liquid[3]

Ambeed

(1-

Aminocycloh

exyl)methano

l

hydrochloride

5460-68-4 95%[1]
100 mg, 250

mg, 1 g
Solid[1]

Note: Availability, purity, and quantities are subject to change. Please refer to the suppliers'

websites for the most current information.

Physicochemical Properties
A summary of the key physicochemical properties of (1-Aminocyclohexyl)methanol is
provided below.

Table 2: Physicochemical Properties of (1-Aminocyclohexyl)methanol
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Property Value Reference

Molecular Formula C7H15NO [4]

Molecular Weight 129.20 g/mol [4]

CAS Number 4313-56-8 [4]

Appearance Pale yellow to colorless oil [3]

Boiling Point 111-115 °C at 13 Torr [3]

IUPAC Name (1-aminocyclohexyl)methanol [4]

InChI Key
VDPLLINNMXFNQX-

UHFFFAOYSA-N
[4]

SMILES C1CCC(CC1)(CO)N [4]

Synthesis of (1-Aminocyclohexyl)methanol
A common and practical route for the synthesis of (1-Aminocyclohexyl)methanol involves the

reduction of 1-aminocyclohexanecarbonitrile. This precursor is readily available and can be

converted to the target amino alcohol in a high-yielding process.

Proposed Synthetic Pathway
The synthesis can be depicted by the following general scheme:
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Synthesis of (1-Aminocyclohexyl)methanol

1-Aminocyclohexanecarbonitrile

(1-Aminocyclohexyl)methanol

Reduction

Reducing Agent
(e.g., LiAlH4 or H2/Catalyst)

Click to download full resolution via product page

Caption: Synthetic route to (1-Aminocyclohexyl)methanol.

Experimental Protocol (Representative)
The following is a representative experimental protocol for the synthesis of (1-
Aminocyclohexyl)methanol based on the reduction of 1-aminocyclohexanecarbonitrile. This

protocol is for informational purposes and should be adapted and optimized based on

laboratory conditions and safety considerations.

Materials:

1-Aminocyclohexanecarbonitrile

Lithium aluminum hydride (LiAlH₄) or a suitable hydrogenation catalyst (e.g., Raney Nickel,

Palladium on carbon)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dry solvent for hydrogenation (e.g., methanol, ethanol)
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Hydrochloric acid (HCl) solution

Sodium hydroxide (NaOH) solution

Distilled water

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure (using LiAlH₄):

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube is set up in a fume hood. The

flask is flushed with an inert gas (e.g., nitrogen or argon).

Reduction: A suspension of lithium aluminum hydride in anhydrous diethyl ether is placed in

the flask and cooled in an ice bath. A solution of 1-aminocyclohexanecarbonitrile in

anhydrous diethyl ether is added dropwise from the dropping funnel with stirring.

Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and then refluxed for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Work-up: After the reaction is complete, the flask is cooled in an ice bath. The excess LiAlH₄

is carefully quenched by the slow, dropwise addition of water, followed by a 15% sodium

hydroxide solution, and then more water.

Isolation: The resulting precipitate is filtered off and washed with diethyl ether. The combined

organic filtrates are dried over anhydrous sodium sulfate.

Purification: The solvent is removed under reduced pressure to yield the crude (1-
Aminocyclohexyl)methanol. The product can be further purified by vacuum distillation.

Procedure (Catalytic Hydrogenation):

Reaction Setup: A solution of 1-aminocyclohexanecarbonitrile in a suitable solvent (e.g.,

methanol or ethanol) is placed in a hydrogenation vessel.
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Hydrogenation: A catalytic amount of a suitable hydrogenation catalyst (e.g., Raney Nickel or

Pd/C) is added to the solution. The vessel is then placed in a hydrogenation apparatus and

pressurized with hydrogen gas. The reaction is stirred at room temperature or with gentle

heating until the theoretical amount of hydrogen is consumed.

Work-up: The catalyst is removed by filtration through a pad of celite.

Purification: The solvent is removed under reduced pressure, and the resulting (1-
Aminocyclohexyl)methanol can be purified by vacuum distillation.

Analytical Methods
Quality control and characterization of (1-Aminocyclohexyl)methanol can be performed using

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)
Due to the lack of a strong chromophore, direct UV detection of (1-
Aminocyclohexyl)methanol by HPLC is challenging. Derivatization with a UV-active or

fluorescent tag is a common strategy for the analysis of amino alcohols.[5][6]

Table 3: Representative HPLC Method for Amino Alcohol Analysis (Post-Derivatization)
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Parameter Condition

Column
Reversed-phase C18 column (e.g., 250 mm x

4.6 mm, 5 µm)

Mobile Phase

Gradient elution with a mixture of an aqueous

buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol)

Derivatizing Agent

o-Phthaldialdehyde (OPA) with a chiral thiol for

enantiomeric separation, or other suitable

derivatizing agents.[6]

Detection

UV or Fluorescence detector set to the

appropriate wavelength for the chosen

derivative

Flow Rate Typically 1.0 mL/min

Injection Volume 10-20 µL

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable technique for the analysis of (1-Aminocyclohexyl)methanol, providing

information on both its purity and identity.

Table 4: Representative GC-MS Method for Amino Alcohol Analysis
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Parameter Condition

Column

A polar capillary column suitable for the analysis

of amines and alcohols (e.g., a wax-type

column).[7]

Carrier Gas Helium at a constant flow rate.

Injector Temperature Typically 250 °C

Oven Program

A temperature gradient program, for example,

starting at a lower temperature (e.g., 60-80 °C)

and ramping up to a higher temperature (e.g.,

220-250 °C).

MS Detector Electron Ionization (EI) at 70 eV.

Mass Range 40-300 amu

Safety Information
(1-Aminocyclohexyl)methanol and its hydrochloride salt should be handled with appropriate

safety precautions in a well-ventilated laboratory fume hood. Users should consult the Safety

Data Sheet (SDS) provided by the supplier for detailed safety and handling information.

General Hazards:

May be harmful if swallowed.

Causes skin and eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust or vapors.
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Avoid contact with skin and eyes.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the general workflow from synthesis to analysis of (1-
Aminocyclohexyl)methanol.
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Synthesis and Analysis Workflow

Start: Obtain
1-Aminocyclohexanecarbonitrile
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(e.g., Vacuum Distillation)
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Final Product:
(1-Aminocyclohexyl)methanol
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Caption: General workflow for the synthesis and analysis.
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Conclusion
(1-Aminocyclohexyl)methanol is a commercially available and synthetically accessible

building block with significant potential in drug discovery and chemical research. This technical

guide provides a foundational understanding of its procurement, synthesis, and analysis,

aiming to facilitate its use in the scientific community. Researchers should always adhere to

safe laboratory practices and consult relevant literature and safety documentation when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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